Cas no 60826-26-8 (3-Acetoxydodecane)

3-Acetoxydodecane Properties

Names and Identifiers

• 3-Acetoxydodecane
• dodecan-3-yl acetate
• DTXSID20336919
• 1-Ethyldecyl acetate #
• ethyl methyl decyl formate
• 60826-26-8
• DB-315063
• SCHEMBL2351955
• +Expand

• InChIKey： UFPTVIVEVKFJOF-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H28O2/c1-4-6-7-8-9-10-11-12-14(5-2)16-13(3)15/h14H,4-12H2,1-3H3
• SMILES： CCCCCCCCCC(CC)OC(=O)C

Computed Properties

• Exact Mass: 228.208930132g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 11
• Monoisotopic Mass: 228.208930132g/mol
• Heavy Atom Count: 16
• Complexity: 166
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.6
• Topological Polar Surface Area: 26.3Ų